Cas no 64695-92-7 (4-Fluoro-2-methyl-5-nitrobenzoic acid)
4-Fluoro-2-methyl-5-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with a molecular formula of C₈H₆FNO₄. This compound features a carboxylic acid group, a nitro substituent, and a fluorine atom on a methyl-substituted benzene ring, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceutical and agrochemical research, particularly in the development of active ingredients or fine chemicals. The presence of both electron-withdrawing (nitro, fluorine) and electron-donating (methyl) groups allows for selective functionalization, enhancing its utility in cross-coupling reactions or as a building block for heterocyclic compounds. High purity and stability under standard conditions further support its use in demanding synthetic workflows.
64695-92-7 structure
Product Name:4-Fluoro-2-methyl-5-nitrobenzoic acid
CAS No:64695-92-7
MF:C8H6FNO4
MW:199.135945796967
MDL:MFCD11847453
CID:1011761
PubChem ID:22313101
Update Time:2025-06-10
4-Fluoro-2-methyl-5-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methyl-5-nitrobenzoic acid
- 2-Carboxy-5-fluoro-4-nitrotoluene
- 2-methyl-5-nitro-4-fluorobenzoic acid
- 4-Fluor-2-methyl-5-nitrobenzoesaeure
- PC6925
- AKOS005215763
- SCHEMBL2240615
- 2-carboxy-5-fluoro-4-nitrotoluene;4-fluoro-2-methyl-5-nitrobenzoic acid;
- 4-fluoro-2-methyl-5-nitro-benzoic acid
- 2-Carboxy-5-fluoro-4-nitrotoluene, 5-Carboxy-2-fluoro-4-methylnitrobenzene
- 4-Fluoro-2-methyl-5-nitrobenzoic acid 98%
- MFCD11847453
- DB-295269
- SCHEMBL15114333
- AS-33136
- EN300-196404
- CS-0098759
- IBZJPGGBZMXXCE-UHFFFAOYSA-N
- DTXSID80624642
- A856494
- 64695-92-7
- Benzoic acid, 4-fluoro-2-methyl-5-nitro-
- 4-FLUORO-2-METHYL-5-NITROBENZOICACID
-
- MDL： MFCD11847453
- Inchi： 1S/C8H6FNO4/c1-4-2-6(9)7(10(13)14)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： IBZJPGGBZMXXCE-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=C(C(=O)O)C=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 199.02800
- Monoisotopic Mass: 199.02808583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.2 g/l) (25 º C),
- PSA: 83.12000
- LogP: 2.26370
4-Fluoro-2-methyl-5-nitrobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Fluoro-2-methyl-5-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160750-5g |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 95% | 5g |
$206 | 2021-06-16 | |
| Chemenu | CM160750-10g |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 95% | 10g |
$309 | 2021-06-16 | |
| Chemenu | CM160750-25g |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 95% | 25g |
$608 | 2021-06-16 | |
| TRC | F596658-100mg |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596658-250mg |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F596658-500mg |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F596658-1g |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG190-200mg |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 98+% | 200mg |
95.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG190-1g |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 98+% | 1g |
305.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG190-5g |
4-Fluoro-2-methyl-5-nitrobenzoic acid |
64695-92-7 | 98+% | 5g |
1035.0CNY | 2021-08-05 |
4-Fluoro-2-methyl-5-nitrobenzoic acid Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
64695-92-7 (4-Fluoro-2-methyl-5-nitrobenzoic acid) Related Products
- 14027-75-9(3-Fluoro-5-nitrobenzoic acid)
- 1243164-13-7(Methyl 4-Fluoro-2-methoxymethyl-5-nitrobenzoate)
- 2365-71-1(4-Fluoro-3,5-dinitro-benzoic Acid)
- 1163287-01-1(Methyl 4-fluoro-2-methyl-5-nitrobenzoate)
- 741721-49-3(2,5-Difluoro-3-nitrobenzoic acid)
- 403-21-4(3-Fluoro-4-nitrobenzoic acid)
- 453-71-4(4-Fluoro-3-nitrobenzoic acid)
- 1280786-72-2(4'-Fluoro-3'-nitrobiphenyl-3-carboxylic acid)
- 453-21-4(4-Nitro-3-fluorobenzoic acid)
- 1131580-60-3(3,5-Difluoro-4-nitrobenzoic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent